Cas no 852376-55-7 (ethyl 4-(2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate
• CAS No: 852376-55-7
• MF: C₂₃H₂₁N₅O₄S
• MW: 463.508943319321
• CID: 6111502
• PubChem ID: 18554144
• Update Time: 2025-07-20

ethyl 4-(2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate
• Benzoic acid, 4-[[2-[[3-(4-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]acetyl]amino]-, ethyl ester
• ethyl 4-(2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate
• ethyl 4-(2-{[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamido)benzoate
• AKOS024595436
• ethyl 4-[[2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetyl]amino]benzoate
• 852376-55-7
• F0676-0649

• Inchi： 1S/C23H21N5O4S/c1-3-32-23(30)16-4-8-17(9-5-16)24-20(29)14-33-21-13-12-19-25-26-22(28(19)27-21)15-6-10-18(31-2)11-7-15/h4-13H,3,14H2,1-2H3,(H,24,29)
• InChI Key： ZNGPGVIYGDVNQO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN3C(C4=CC=C(OC)C=C4)=NN=C3C=C2)=O)C=C1

Computed Properties

• Exact Mass: 463.13142534g/mol
• Monoisotopic Mass: 463.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate

Introduction to Ethyl 4-(2-{3-(4-Methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate and Its Significance in Modern Chemical Biology

Ethyl 4-(2-{3-(4-methoxyphenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate

, with the CAS number 852376-55-7, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines several pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The compound's name is rich in biochemical significance, particularly with the presence of 4-methoxyphenyl, which is a common moiety in many bioactive molecules. The methoxy group at the fourth position of the phenyl ring can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature is particularly relevant in medicinal chemistry, where fine-tuning of such structural elements can lead to improved drug-like properties.

The core structure of Ethyl 4-(2-{3-(4-methoxyphenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate is further complicated by the inclusion of a 1,2,4triazolo ring system. Triazoles are well-known for their broad spectrum of biological activities and have been extensively studied for their potential as therapeutic agents. The incorporation of this heterocyclic ring into the molecule suggests that it may exhibit unique pharmacological properties, possibly including antimicrobial, anti-inflammatory, or even anticancer effects.

In addition to these key structural features, the compound contains an acetamido group and a benzoate moiety. The acetamido group is often found in pharmaceuticals due to its ability to enhance binding affinity to biological targets and improve metabolic stability. The benzoate component contributes to the overall hydrophobicity of the molecule, which can be crucial for membrane permeability and absorption.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like Ethyl 4-(2-{3-(4-methoxyphenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins and enzymes. For instance, studies have suggested that the 1,2,4triazolo ring system may interact with specific residues in enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The role of sulfanyl groups in medicinal chemistry cannot be overstated. Sulfanyl moieties are known to enhance the bioavailability and binding affinity of molecules. In Ethyl 4-(2-{3-(4-methoxyphenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate>, the sulfanyl group is strategically positioned to interact with biological targets while maintaining overall structural stability. This positioning may contribute to the compound's potential therapeutic effects.

The benzoate moiety also plays a significant role in the compound's pharmacokinetic properties. Benzoate derivatives are known for their ability to cross biological membranes efficiently due to their lipophilic nature. This characteristic can be advantageous for drug delivery systems where membrane permeability is a critical factor.

In vitro studies have begun to explore the potential applications of Ethyl 4-(2-{3-(4-methoxyphenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate in various disease models. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes and pathways associated with inflammation and oxidative stress. These findings align with current trends in drug discovery aimed at modulating these pathways for therapeutic benefit.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like Ethyl 4-(2-{3-(4-methoxyphenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate more efficiently than ever before.

The chemical biology community continues to explore new ways to leverage compounds like Ethyl 4-(2-{3-(4-methoxyphenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate for therapeutic applications. Collaborative efforts between chemists and biologists are essential for translating laboratory discoveries into clinical benefits. As our understanding of biological systems grows more sophisticated，so too does our ability to design molecules that interact with these systems in meaningful ways.

In conclusion，Ethyl 4-(2-{3-(4-methoxyphenyl-1，2，triazolo)benzoate (CAS no: 852376- 55- 7) represents a fascinating example of how complex molecular structures can be designed for specific biological activities。The combination of structural features such as the 1，triazole ring system，the methoxyphenyle group，and various functional moieties positions this compound as a promising candidate for further exploration。With ongoing research aimed at uncovering its full potential，Ethyl ۴- (۲—{۳—(<< font color="orange">۴—مِتَحْرِیظْفِنیْل>)—۱،۲،۴— تُرَیْزُلُہ)—۴،۳—بِپِرِیدَیزِئِن—۶—یَلْسُولْفَنّیّل}اَکْتَامِیدُو)بِنْزُوآت (CAS no: 85۲۳۷۶—۵۵—۷) is poised to make significant contributions to the field of chemical biology。